2-ethoxy-N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]benzamide
• InChI: InChI=1S/C22H20FN5O3/c1-2-30-18-6-4-3-5-17(18)22(29)24-13-14-31-20-12-11-19-25-26-21(28(19)27-20)15-7-9-16(23)10-8-15/h3-12H,2,13-14H2,1H3,(H,24,29)
• InChI Key: WOSSBMRPHIFWEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCOC2=NN3C(=NN=C3C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C22H20FN5O3
• Molecular Weight: 421.4 g/mol

Description

The compound “2-ethoxy-N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)benzamide” is a complex organic molecule that contains several functional groups, including an ethoxy group, a benzamide group, and a triazolo-pyridazine group. The presence of these groups suggests that the compound may have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While specific synthesis methods for this compound are not available in the retrieved papers, it’s likely that its synthesis involves the reaction of appropriate precursors containing the ethoxy, benzamide, and triazolo-pyridazine groups. The synthesis of similar compounds often involves multiple steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,2,4-triazolo[4,3-b]pyridazine ring, which is a type of nitrogen-containing heterocycle. This ring is attached to a fluorophenyl group, an ethoxy group, and a benzamide group. The presence of these groups likely influences the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 273.27. Other properties such as melting point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

Anticancer Properties

• Research indicates that derivatives of this compound exhibit promising anticancer activity. They may interfere with cancer cell growth, proliferation, and metastasis. .

Antimicrobial Effects

• The compound and its derivatives have demonstrated antibacterial activity. Researchers have tested their efficacy against strains such as Staphylococcus aureus and Escherichia coli. .

Analgesic and Anti-Inflammatory Actions

• Some derivatives may possess analgesic properties, potentially alleviating pain. .

Antioxidant Activity

• The compound’s antioxidant properties are of interest. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. .

Enzyme Inhibition

• Various derivatives act as enzyme inhibitors. Examples include carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors. .

Antiviral Potential

• Preliminary investigations suggest antiviral activity. Researchers have explored their effects against specific viruses. .

Future Directions

The future research directions for this compound could involve further exploration of its synthesis methods, investigation of its chemical reactivity, and evaluation of its potential biological activities. Additionally, studies could be conducted to determine its physical and chemical properties, and to assess its safety and potential hazards.